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Compound of Interest

Compound Name: Ranitidine S-oxide

Cat. No.: B1678810

This technical guide provides an in-depth overview of Ranitidine S-oxide, a primary metabolite
and impurity of the Hz receptor antagonist, Ranitidine. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical identity, properties, and relevant experimental methodologies.

Chemical Identity and Structure

Ranitidine S-oxide is formed through the S-oxidation of ranitidine.[1] It is recognized as a
significant metabolite and is also classified as Ranitidine Related Compound C by the USP and
Ranitidine impurity C by the PhEur.[2]

« CAS Number: 73851-70-4[1][2][3]

o Systematic IUPAC Name: (E)-N-{2-[({5-[(Dimethylamino)methyl]-2-furyl}methyl)sulfinyl]ethyl}-
N'-methyl-2-nitro-1,1-ethenediamine

e Molecular Formula: C13H22N404S
e SMILES String: CN\C(NCCS(=0)Cclccc(CN(C)C)01)=C/--INVALID-LINK--=0O
e InChl Key: SKHXRNHSZTXSLP-UKTHLTGXSA-N

The chemical structure of Ranitidine S-oxide is characterized by the presence of a sulfinyl
group, which results from the oxidation of the sulfide moiety in the parent ranitidine molecule.
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Physicochemical and Pharmacokinetic Data

The following table summarizes key quantitative data for Ranitidine S-oxide.

Property Value Reference(s)
CAS Number 73851-70-4

Molecular Weight 330.40 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature 2-8°C

) ) ~1% of a ranitidine dose is
Metabolic Formation ) )
metabolized to S-oxide

Metabolism and Toxicology

Ranitidine S-oxide is a metabolite of ranitidine, formed in humans and other species. The
biotransformation is primarily catalyzed by flavin-containing monooxygenase enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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